Cas no 366450-46-6 (Semialactone)

• Product Name: Semialactone
• CAS No: 366450-46-6
• Molecular Formula: C₃₀H₄₄O₄
• Molecular Weight: 468.66800
• CID: 837220
• PubChem ID: 76386879

Semialactone Properties

Names and Identifiers

• Semialactone
• (2S,3R,4S)-4-(2-{[(2E)-3-(3,4-Dihydroxyphenyl)-2-propenoyl]oxy}et hyl)-2-(β-D-glucopyranosyloxy)-3-vinyl-3,4-dihydro-2H-pyran-5-car boxylic acid
• [ "" ]
• FS-9839
• 366450-46-6
• HY-N1279
• AKOS040762328
• CS-0016683
• B0005-190062
• DA-67535
• (2S)-2-[1-[(1S,2S,5R,6S,9R,10R,13R,15S)-15-hydroxy-9,10,14,14-tetramethyl-16-oxapentacyclo[13.2.2.01,13.02,10.05,9]nonadecan-6-yl]ethenyl]-5-methyl-2,3-dihydropyran-6-one

• InChIKey： ZPEFYJBGAZLAKK-IBKSRVHKSA-N
• Inchi： InChI=1S/C30H44O4/c1-18-7-9-22(34-25(18)31)19(2)20-11-13-27(5)21(20)8-10-24-28(27,6)14-12-23-26(3,4)30(32)16-15-29(23,24)17-33-30/h7,20-24,32H,2,8-17H2,1,3-6H3/t20-,21-,22+,23+,24+,27-,28-,29-,30+/m1/s1
• SMILES： CC1=CCC(OC1=O)C(=C)C2CCC3(C2CCC4C3(CCC5C46CCC(C5(C)C)(OC6)O)C)C

Computed Properties

• Exact Mass: 468.32400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 468.32395988g/mol
• Heavy Atom Count: 34
• Complexity: 965
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 6.18840
• PSA: 55.76000
• Boiling Point: 801.8±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 268.2±27.8 °C
• Color/Form: Powder
• Density: 1.6±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides